Cas no 133099-12-4 ((R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile)

• Product Name: (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile
• CAS No: 133099-12-4
• Molecular Formula: C₁₈H₁₈N₂
• Molecular Weight: 262.34892
• CID: 835890
• PubChem ID: 11010789

(R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile Properties

Names and Identifiers

• (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile
• Diphenyl[(3R)-3-pyrrolidinyl]acetonitrile
• 133099-12-4
• AKOS037649823
• 2,2-DIPHENYL-2-[(3R)-PYRROLIDIN-3-YL]ACETONITRILE
• DTXSID301248519
• DB-235545
• 3-(R)-(-)-(1-cyano-1,1-diphenylmethyl)pyrrolidine
• SCHEMBL3409986
• AQQVYYRHEMSRRM-KRWDZBQOSA-N
• CS-M0901
• CS-13729
• 3-Pyrrolidineacetonitrile, I+/-,I+/--diphenyl-, (R)-

• InChIKey： AQQVYYRHEMSRRM-KRWDZBQOSA-N
• Inchi： InChI=1S/C18H18N2/c19-14-18(17-11-12-20-13-17,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17,20H,11-13H2/t17-/m0/s1
• SMILES： C1=CC=C(C=C1)C(C#N)(C2=CC=CC=C2)[C@H]3CCNC3

Computed Properties

• Exact Mass: 262.146998583g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 262.146998583g/mol
• Heavy Atom Count: 20
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles